molecular formula C8H6BrClF3N B8389094 4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline

4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline

Cat. No.: B8389094
M. Wt: 288.49 g/mol
InChI Key: LTSBWJRAUCGPKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline is a useful research compound. Its molecular formula is C8H6BrClF3N and its molecular weight is 288.49 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6BrClF3N

Molecular Weight

288.49 g/mol

IUPAC Name

4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline

InChI

InChI=1S/C8H6BrClF3N/c9-5-1-2-7(6(10)3-5)14-4-8(11,12)13/h1-3,14H,4H2

InChI Key

LTSBWJRAUCGPKD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)Cl)NCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromo-2-chloroaniline (5000 mg, 24.22 mmol) was dissolved in trifluoroacetic acid (40 ml) and 1,2-dimethoxyethane (50 ml) then cooled under argon to 0° C. To the mixture was added 2-picoline borane complex (12951.34 mg, 121.08 mmol) and then the reaction mixture was heated 110° C. for 90 minutes. Solvents were removed under reduced pressure and crude material was taken up in 1N HCl and stirred at 110° C. 30 minutes. Crude mixture was then diluted with EtOAc and water and extracted EtOAc (3 times). Organics were washed with water then brine, dried over sodium sulfate and evaporated to dryness under reduced pressure. Crude material was purified by silica gel chromatography using EtOAc/Hexanes as the eluent to afford 4-bromo-2-chloro-N-(2,2,2-trifluoroethyl)aniline.
Quantity
5000 mg
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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